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  • B611429 Tos-PEG3-CH2CO2tBu CAS No. 882518-89-0
    Tos-PEG3-CH2CO2tBu
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    • Cat. No.:
    • B611429
    • CAS No.:
    • 882518-89-0
    • Molecular Formula:
    • C17H26O7S
    • Molecular Weight:
    • 374.45
    Description
    Tos-PEG3-CH2CO2tBu is a PEG derivative containing a t-butyl ester and a tosyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The t-butyl protected carboxyl group can be deprotected unde...
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